Cas no 941906-25-8 (2,5-difluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

2,5-Difluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is a sulfonamide derivative featuring a tetrahydroquinolinone scaffold with a propyl substitution at the 1-position. This compound is of interest in medicinal chemistry due to its structural motifs, which are commonly associated with bioactivity, particularly in targeting enzymes or receptors where fluorine substitutions enhance binding affinity and metabolic stability. The 2,5-difluorophenylsulfonamide moiety contributes to improved lipophilicity and selectivity, while the tetrahydroquinolinone core offers a rigid framework for molecular interactions. This compound may serve as a valuable intermediate or lead structure in drug discovery, particularly for applications requiring sulfonamide-based pharmacophores. Its synthetic versatility allows for further derivatization to optimize pharmacological properties.
2,5-difluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide structure
941906-25-8 structure
Product Name:2,5-difluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
CAS No:941906-25-8
MF:C18H18F2N2O3S
MW:380.408930301666
CID:5363476
Update Time:2025-10-17

2,5-difluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 2,5-difluoro-N-(1,2,3,4-tetrahydro-2-oxo-1-propyl-6-quinolinyl)-
    • 2,5-difluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
    • Inchi: 1S/C18H18F2N2O3S/c1-2-9-22-16-7-5-14(10-12(16)3-8-18(22)23)21-26(24,25)17-11-13(19)4-6-15(17)20/h4-7,10-11,21H,2-3,8-9H2,1H3
    • InChI Key: GYQPIUOVFQRJCR-UHFFFAOYSA-N
    • SMILES: C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCC)(=O)=O)=CC(F)=CC=C1F

2,5-difluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Pricemore >>

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F2385-0010-2mg
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F2385-0010-5mg
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F2385-0010-10mg
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2,5-difluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Related Literature

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